In the absence of additional oxygen, thin films of tungsten (VI) oxide (WO3) were prepared on indium-doped tin oxide conductive glass substrates by radio-frequency (RF) magnetron sputtering. The effects of sputtering power, working air pressure, substrate bias voltage and substrate temperature on the surface morphology, microstructure, optical properties and electrochromic (EC) performance of the films were systematically investigated. The research shows that a sputtering power of 80–100 W can ensure a moderate deposition rate of ∼10−2 nm/s and help obtain non-dense films. Similarly, a working air pressure of 1.0 Pa also leads to the deposition of loose films, which is beneficial for the improvement of the optical transmittance and EC performance of tungsten (VI) oxide thin films. The applied substrate bias has little effect on the optical properties, but it will degrade the coloring and/or bleaching efficiency of tungsten (VI) oxide thin films and greatly reduce their optical modulation. When the substrate temperature rises to 600°C, the film begins to crystallize and exhibits a rod-patterned porous structure, which leads to a small increase in the optical modulation.

Titanium dioxide (TiO2) is widely regarded as one of the most extensively applied photocatalytic semiconductor materials. However, conventional powdered titanium dioxide exhibits certain limitations, including relatively weak light absorption capability, a small surface area and insufficient active sites. This study successfully prepared flexible and porous silicon dioxide (SiO2)–titanium dioxide nanofiber membranes (NFMs) by implementing electrospinning technology and calcination processes. The porous membranes demonstrate remarkable performance in water treatment, featuring a high specific surface area (49 m2/g) and porosity, enabling efficient adsorption and removal of organic pollutants in water. Remarkably, the NFMs-800 variant exhibits outstanding photocatalytic performance, achieving complete removal of adsorbed organic compounds under ultraviolet irradiation. The design and fabrication methods of this porous membrane are simple and scalable, providing a potential solution for practical water-treatment applications. Consequently, the silicon dioxide–titanium dioxide porous membrane holds significant prospects in the field of water treatment, offering a promising contribution to the attainment of efficient and sustainable water resource management.

By being exposed to air or moisture or by a chemical reaction, titanium (Ti) forms an oxide layer on its surface, which is stable and tightly adherent and provides it with protection from the environment, since titanium is a reactive material. Due to its extremely low thickness (∼10 nm), this oxide layer is easily destroyed under corrosion conditions. Through plasma electrolytic oxidation (PEO), titanium and titanium alloys can be equipped with thick and adhesive titanium dioxide (TiO2) coatings to enhance their surface characteristics. In the PEO process, titanium dioxide composite coatings can be formed by mixing proper additives with electrolytes, such as powders, particles, sheets or compounds. Graphene and its family derivatives (i.e. graphene oxide and reduced graphene oxide) are among the most popular additives used in PEO composite coatings due to their high stability in corrosive media. Graphene-family nanosheets can accumulate in PEO coatings because of their porous nature, changing the surface characteristics dramatically. The use of graphene-family nanosheets in electrolytes can be useful in reducing coating porosity and improving final corrosion properties by adjusting electrolyte conditions. Therefore, the diffusion pathways for corrosive ions in composite titanium dioxide coatings become considerably more tortuous than those for pure titanium dioxide.

In this work, the authors studied the corrosion resistance of composite deposits of yttrium (III) oxide (Y2O3) and graphene on a nickel (Ni) coating. The corrosion resistance of the coating was significantly improved after the composite deposition, particularly for the nickel–graphene coating with the addition of 0.05 g/l graphene. The E corr and I corr of the coating were optimized to 404.340 mV and 0.24 × 10−8 A/cm2, respectively. The surface morphology, microstructure, passivation behavior and corrosion products of the coating were analyzed, and the mechanism of corrosion resistance enhancement was revealed. The results show that deposition of the yttrium (III) oxide and graphene composite can decrease the surface roughness of the coating. The graphene composite has a more significant effect and greatly reduces the contact area between the coating and the medium. Moreover, particle composite deposition can also lead to grain refinement. Graphene composite deposition reduces the grain size from 75.3 to 18.9 nm, significantly improving the nucleation and formation of the passivation film. Uniform deposition of graphene at grain boundaries can also hinder the infiltration of corrosive media into the interior region. Upon composite deposition, the improved corrosion resistance of magnets significantly increases their performance and service life, facilitating their railway applications.

In this study, titanate nanotubes (TNTs) were prepared through the hydrothermal method and then modified with γ-aminopropyltriethoxysilane (KH550) to obtain KTNTs with good dispersion properties. A KTNT–waterborne polyurethane (WPU) composite coating was prepared by blending KTNTs with WPU. Fourier transform infrared spectroscopy was used to characterize TNT compositions before and after modification. Thermogravimetric analysis and electrochemical impedance spectroscopy were used to test the thermal stability and corrosion resistance of the composite coating. The results showed that KH550 was successfully connected to the TNT surface. This improved the thermal stability and corrosion resistance of the KTNT–WPU coatings. The fastest thermal decomposition rate for the 0.5% KTNT composite coating was 2%/min lower than that of the pure WPU coating. At the same time, the impedance of the composite coating could reach 7.58 × 107 Ω cm2, the corrosion current density was 3.20 × 10−9 A/cm2 and the corrosion inhibition rate reached 99.87%. The composite coating had an effective corrosion protection time of 120 h, and the protective effect of the coating weakened when the immersion time exceeded 360 h.

In this study, poly(vinyl alcohol) (PVA) films were irradiated with hydrogen beams with fluences of 8 × 1017, 16 × 1017 and 24 × 1017 ions/cm2 using a handmade cold beam ion source. The resulting changes in the structural characteristics and functional groups of irradiated PVA films were studied using the X-ray diffraction and Fourier transform infrared spectroscopy methods, respectively. Besides, the optical bandgaps and Urbach energies of untreated and irradiated PVA were calculated using Tauc’s equation. The tail is 1.29 eV for PVA, which improved to 1.59 and 4.17 eV when PVA was exposed to 8 × 1017 and 24 × 1017 ions/cm2 beams, respectively. Furthermore, the parameters of untreated and treated samples, including refractive index, extinction coefficient, conductivities and permittivity, were calculated. Furthermore, the dispersion characteristics of unirradiated and treated films were evaluated. With an increase in hydrogen fluence from 8 × 1017 to 24 × 1017 ions/cm2, the relaxation time was reduced from 2.75 × 10−14 to 0.045 × 10−14 s. Moreover, the optical susceptibility of pure and treated PVA was calculated. The modification induced in the optical characteristics of the irradiated films suggests that these films can be applied in different uses such as in optoelectronic devices.

Droplet depinning on superhydrophobic surfaces is pervasive in nature and critical to many applications and hence has been studied extensively over the past few decades. A consensus has been reached that the droplet depinning force mainly stems from the synergistic dynamics of the three-phase contact line and the liquid–vapor interface. Nevertheless, the aforementioned conclusions were made using simple (pure water) droplets depinning on rigid superhydrophobic surfaces, denoted as simple rigid wetting, where the main influencing factors are liquid–vapor interfacial tension, surface texture geometry and material wettability. In recent years, an increasing amount of attention has been paid to complex soft wetting, where liquid physiochemical properties (e.g. viscoelasticity) and solid surface rigidity play an important role. To encourage the investigation of complex soft wetting, in this perspective, depinning of simple droplets on soft surfaces and depinning of viscoelastic droplets on rigid surfaces are briefly introduced. Then, possible factors that affect viscoelastic droplet depinning on soft superhydrophobic surfaces are discussed. Moreover, applications that are highly relevant to complex soft wetting are introduced.

Polymer nanocomposite films combining polyaniline (PANI) and lead (II) sulfide (PbS) nanoparticles (PbSNPs) were effectively synthesized using a casting solution approach for use in optical energy applications. Transmission electron microscopy, X-ray diffraction and infrared spectroscopy showed that PbSNPs were successfully introduced into the PANI matrix. Scanning electron microscopy images revealed that lead (II) sulfide was homogenously loaded and distributed in the PANI chain. Using ultraviolet–visible optical absorbance, the optical parameters of PANI/PbSNPs were evaluated, including absorption edge (E d), bandgap (E g), carbon cluster number (N) and Urbach energies (E u). PbSNPs were investigated for their impact on PANI polymer linear optical as well as non-linear optical characteristics, including refractive index, non-linear susceptibility and dielectric parameter. When comparing the PANI/PbSNP film to the pure PANI film, the bandgap of the PANI/PbSNP samples was found to be reduced significantly. However, the addition of PbSNPs increased the predicted value of optical conductivity and the carbon cluster number. The addition of PbSNPs to the PANI polymer improved its optical characteristics, resulting in a synthetic composite that can be used in energy applications as well as optoelectronic devices.

Mono-, di- and triethanolamine in combination with methylmorpholinium and hydroxyethylmorpholinium surfactants were investigated for their aggregation and solubilizing properties. A co-operative behavior of the solubilization by mixed surfactant–ethanolamine systems is described. Ethanolamines strongly affect pH and lead to Orange OT phenolic group deprotonation and subsequent increase in aqueous/micellar solubility. The morpholinium surfactant micelles reduce the pK a of the Orange OT phenolic group, enabling its deprotonation at the earlier stages of medium alkalinization. The obtained surfactant–ethanolamine mixtures can solubilize very large amounts of hydrophobic dye, which can then be triggered to precipitate through acidification.

This work aimed to modify the surface properties of polydimethylsiloxane (PDMS) for use in optoelectronic devices by utilizing a handmade ion source. PDMS films were exposed to hydrogen fluences of 6 × 1017, 9 × 1017 and 12 × 1017 ions/cm2. X-ray diffraction and Fourier transform infrared spectroscopy were used to reveal the changes in PDMS after irradiation. Similarly, scanning electron microscopy was employed to examine the morphological alterations of irradiated surfaces. The bandgaps and band tails of pristine and treated films were estimated using Tauc’s methodology. When the hydrogen fluence was increased from 6 × 1017 to 12 × 1017 ions/cm2, the bandgap lowered from 5.06 to 4.86 eV. Furthermore, the band tail energy improved from 0.53 eV for PDMS to 0.55 eV for 6 × 1017 ions/cm2 and to 0.63 eV for 9 × 1017 ions/cm2. In addition, the dispersion characteristics of PDMS were estimated using the Wemple–DiDomenico method. Moreover, the extinction coefficients and refractive indices were calculated. The recorded relaxation time reduced from 2.06 × 10−7 to 1.65 × 10−7 s when the ion fluence was enhanced from 6 × 1017 to 12 × 1017 ions/cm2. According to the results found, ion beam irradiation induces modifications in irradiated films for use in optical devices.